Cyclopropyl 2-(2-thiomethylphenyl)ethyl ketone
Overview
Description
Scientific Research Applications
Synthesis of Substituted Cyclopropane Acetic Acid Ethyl Esters : Cyclopropane acetic acid ethyl esters are prepared from cyclopropyl alkyl ketones using lead (IV) acetate in triethyl orthoformate with 70% perchloric acid. This reaction demonstrates a convenient method for producing these esters in one step (Nongkhlaw et al., 2005).
Enamines from Cyclopropylketones : The enamines from various cyclopropyl ketones have been prepared through reactions with secondary amines and TiCl4. Their vinylcyclopropane structure was confirmed by NMR (Pocar, Stradi, & Trimarco, 1975).
Quinolin-8-ols and Tetrahydroquinolin-8-ols Synthesis : Cyclopropyl ketones are used in the cyclization of 2-(3-hydroxyphenyl)ethyl ketone O-2,4-dinitrophenyloximes to yield quinolin-8-ols and tetrahydroquinolin-8-ols (Uchiyama et al., 1998).
Formation of Nickeladihydropyran : Cyclopropyl phenyl ketone undergoes oxidative addition to Ni(PCy3) to form nickeladihydropyran, a key intermediate in nickel-catalyzed cycloaddition for producing cyclopentane compounds (Ogoshi, Nagata, & Kurosawa, 2006).
Kinetic Resolution of Alkynylcyclopropyl Ketones : Optically active alkynylcyclopropyl ketones are obtained by kinetic resolution of racemic ones under chiral gold(I) catalysis (Y. Zhang & J. Zhang, 2012).
[3+2] Cycloadditions by Visible Light Photocatalysis : Aryl cyclopropyl ketones react with olefins in a formal [3+2] reaction to generate substituted cyclopentane rings using a photocatalytic system (Lu, Shen, & Yoon, 2011).
Acylation of Cyclopropyl-Substituted Alkenes : Cyclopropyl-substituted alkenes react with boron trifluoride and ethylthioalkanoyl fluorides to produce ketones containing an ethylthio group without ring opening or rearrangements (Lebedev et al., 2001).
Corey–Chaykovsky Reaction and its Transformations : The Corey–Chaykovsky reaction of cyclopropyl ketones leads to β-hydroxy methylthioether production along with epoxide products, with potential for further transformations (Peng, Yang, & Li, 2006).
properties
IUPAC Name |
1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one |
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InChI |
InChI=1S/C13H16OS/c1-15-13-5-3-2-4-11(13)8-9-12(14)10-6-7-10/h2-5,10H,6-9H2,1H3 |
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| Source | PubChem | |
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InChI Key |
HBPYGMFHWTUKHC-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CSC1=CC=CC=C1CCC(=O)C2CC2 |
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| Source | PubChem | |
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Molecular Formula |
C13H16OS |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID10644353 |
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| Record name | 1-Cyclopropyl-3-[2-(methylsulfanyl)phenyl]propan-1-one | |
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Molecular Weight |
220.33 g/mol |
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| Source | PubChem | |
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CAS RN |
898780-67-1 |
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| Record name | 1-Cyclopropyl-3-[2-(methylthio)phenyl]-1-propanone | |
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| Record name | 1-Cyclopropyl-3-[2-(methylsulfanyl)phenyl]propan-1-one | |
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